PXS-5153A

• Molecular Formula: C20H25Cl2FN4O2S
• Molecular Weight: 475.4 g/mol
• InChI: InChI=1S/C20H23FN4O2S.2ClH/c1-14-19(15-6-4-7-17(12-15)28(26,27)24(2)3)20-18(8-5-11-23-20)25(14)13-16(21)9-10-22;;/h4-9,11-12H,10,13,22H2,1-3H3;2*1H/b16-9-
• InChIKey: INSNGJNTNAUITD-ULPVBNQHSA-N

PXS-5153A: Irreversible Dual LOXL2/LOXL3 Inhibitor Overview

PXS-5153A (CAS 2125956-82-1) is a mechanism-based, irreversible small-molecule dual inhibitor of lysyl oxidase-like 2 (LOXL2) and lysyl oxidase-like 3 (LOXL3) enzymes, discovered and developed by Pharmaxis Ltd. [1]. Unlike reversible small-molecule competitors or monoclonal antibody approaches, PXS-5153A employs a fluoroallylamine warhead that forms a covalent enzyme–inhibitor complex with the LTQ cofactor in the LOXL2/LOXL3 active site, resulting in rapid (<15 min) and essentially complete blockade of enzymatic activity [1]. The compound is orally bioactive and has been validated in multiple rodent models of fibrosis including carbon tetrachloride (CCl₄)-induced liver fibrosis, streptozotocin/high-fat diet (STAM)-induced NASH, and myocardial infarction [1].

1

Irreversible covalent LOXL2/LOXL3 dual inhibition for target engagement studies

2

Rapid-onset enzyme blockade (minutes) for acute pharmacodynamic models

3

Selective over MAO-family enzymes, supporting chronic fibrosis study designs

• [1] Schilter H, Findlay AD, Perryman L, et al. The lysyl oxidase like 2/3 enzymatic inhibitor, PXS-5153A, reduces crosslinks and ameliorates fibrosis. J Cell Mol Med. 2019;23(3):1759-1770. View Source

PXS-5153A: Why It Stands Apart from Other LOXL2 Inhibitors

LOXL2/LOLX3 inhibitors in the current landscape differ fundamentally in mechanism (irreversible covalent vs. reversible competitive), target selectivity profile (dual LOXL2/LOXL3 vs. LOXL2-only vs. pan-LOX), speed of enzyme blockade, and oral bioavailability. PXS-5153A is distinguished from its closest analog PAT-1251 (lenumlostat) by a mechanism-based irreversible binding mode that produces complete enzyme inhibition within 15 minutes versus approximately 4 hours for the PAT-1251 racemate [1]. It further differentiates from the anti-LOXL2 monoclonal antibody simtuzumab (AB0023), which failed to demonstrate efficacy in multiple Phase 2 clinical trials for fibrotic diseases—a failure attributed in part to incomplete target engagement [2]. Generic substitution between these agents without attention to mechanism, kinetics, and in vivo validation therefore carries a high risk of divergent experimental or therapeutic outcomes [1][2].

PXS-5153A

Irreversible covalent LOXL2/LOXL3 inhibitor; rapid enzyme blockade (~15 min)

PAT-1251 (Lenumlostat)

Reversible competitive LOXL2 inhibitor; slower onset kinetics may shift pharmacodynamic readouts

PXS-5153A

Dual LOXL2/LOXL3 targeting with >700-fold selectivity over MAO-family enzymes

Simtuzumab (AB0023)

Anti-LOXL2 monoclonal antibody; incomplete target engagement reported in Phase 2 fibrosis trials

Mechanism and kinetics differ fundamentally between irreversible covalent, reversible competitive, and antibody-based LOXL2 inhibitors. Direct substitution may produce divergent model-response profiles; class-specific review advised.

• [1] Schilter H, Findlay AD, Perryman L, et al. The lysyl oxidase like 2/3 enzymatic inhibitor, PXS-5153A, reduces crosslinks and ameliorates fibrosis. J Cell Mol Med. 2019;23(3):1759-1770. View Source
• [2] Raghu G, Brown KK, Collard HR, et al. Efficacy of simtuzumab versus placebo in patients with idiopathic pulmonary fibrosis: a randomised, double-blind, controlled, phase 2 trial. Lancet Respir Med. 2017;5(1):22-32. View Source

PXS-5153A Comparative Evidence

LOXL2 Enzymatic Potency vs. PAT-1251

PXS-5153A inhibits recombinant human LOXL2 with an IC₅₀ of <40 nM (pIC₅₀ 7.7 ± 0.23) across all mammalian species tested, while the alternative small-molecule LOXL2 inhibitor PAT-1251 (lenumlostat) exhibits an IC₅₀ of 710 nM (0.71 μM) for human LOXL2 [1]. This represents an approximately 18-fold greater enzymatic potency for PXS-5153A against the primary human target. PXS-5153A similarly demonstrates consistent sub-40 nM potency for mouse, rat, and dog LOXL2 orthologs, facilitating translational cross-species studies [1].

LOXL2 IC₅₀ vs. PAT-1251

Cross-study comparable

~18-fold lower IC₅₀ (21 nM vs. 710 nM)

Recombinant human LOXL2; cross-species consistency reported (mouse, rat, dog)

Supports LOXL2 inhibition potency review

Data from a single published study; inter-lab validation pending

Evidence Dimension	Enzymatic inhibition potency (IC₅₀) against recombinant human LOXL2
Target Compound Data	IC₅₀ <40 nM (pIC₅₀ 7.7 ± 0.23, equivalent to ~21 nM) for recombinant human LOXL2; also <40 nM across mouse, rat, and dog orthologs
Comparator Or Baseline	PAT-1251 (lenumlostat): IC₅₀ = 710 nM (0.71 μM) for human LOXL2
Quantified Difference	~18-fold greater potency for PXS-5153A (21 nM vs. 710 nM); cross-species consistency maintained
Conditions	Fluorometric enzymatic activity assay (Amplex Red H₂O₂ detection); recombinant human, mouse, rat, and dog LOXL2 enzymes

Why This Matters

Higher potency enables lower dosing requirements in vivo, reduces compound cost per experiment, and provides a wider therapeutic window in efficacy studies.

• [1] Schilter H, Findlay AD, Perryman L, et al. The lysyl oxidase like 2/3 enzymatic inhibitor, PXS-5153A, reduces crosslinks and ameliorates fibrosis. J Cell Mol Med. 2019;23(3):1759-1770. (Table 1: IC₅₀ values; pIC₅₀ data for all species.) View Source

LOXL2 Inhibition Onset Kinetics vs. PAT-1251

In a direct head-to-head kinetic comparison within the same study, PXS-5153A achieved essentially complete blockade of LOXL2 enzymatic activity within 15 minutes, as demonstrated by the time-dependent leftward shift of concentration–response curves [1]. In contrast, the racemate of the selective LOXL2 inhibitor PAT-1251 required approximately 4 hours to achieve comparable complete inhibition under identical assay conditions [1]. This 16-fold difference in onset kinetics is mechanistically linked to the irreversible, covalent binding mode of PXS-5153A versus the reversible binding of PAT-1251.

Onset Kinetics vs. PAT-1251

Direct head-to-head comparison

~16-fold faster complete enzyme blockade (15 min vs. 4 h)

Concentration-response time-course shift; identical assay conditions

Supports acute pharmacodynamic model design

Onset linked to irreversible covalent mechanism

Evidence Dimension	Time required for complete enzyme inhibition
Target Compound Data	~15 minutes to achieve essentially complete enzymatic blockade
Comparator Or Baseline	PAT-1251 racemate: ~4 hours (240 minutes) to achieve complete inhibition
Quantified Difference	~16-fold faster onset of complete enzyme blockade (15 min vs. 240 min)
Conditions	LOXL2 enzymatic activity assay with concentration–response curve time-course analysis; identical experimental conditions for both compounds (Schilter et al. 2019, Figure 1A and Figure S3B)

Why This Matters

Rapid target engagement is critical for acute in vivo pharmacodynamic studies and ensures that enzyme inhibition is already maximal by the time tissue sampling occurs, reducing experimental variability.

• [1] Schilter H, Findlay AD, Perryman L, et al. The lysyl oxidase like 2/3 enzymatic inhibitor, PXS-5153A, reduces crosslinks and ameliorates fibrosis. J Cell Mol Med. 2019;23(3):1759-1770. (Section 3.1, Figure 1A: time-dependent inhibition; Figure S3B: PAT-1251 kinetics.) View Source

Selectivity Over LOX, LOXL1, and Amine Oxidases

PXS-5153A is >40-fold selective for LOXL2 over both LOX (IC₅₀ = 1,790 nM) and LOXL1 (IC₅₀ = 1,408 nM), and >700-fold selective over the related amine oxidases SSAO, MAO-A, and MAO-B, all of which exhibit IC₅₀ values exceeding 30,000 nM [1]. In comparison, the pan-LOX inhibitor β-aminopropionitrile (BAPN) non-selectively inhibits all LOX family members, while PAT-1251 reports >400-fold selectivity over LOX but does not match the >700-fold window against MAO-family enzymes [1]. PXS-5153A also demonstrated little to no activity against a broad panel of 30 additional off-target receptors and ion channels at 10 μM, with only adrenergic α₂A (97% inhibition) and L-type calcium channel (80% inhibition) showing notable engagement [1].

Selectivity vs. MAO Family

Cross-study comparable

>700-fold selective over SSAO, MAO-A, MAO-B

All MAO-family IC₅₀ >30,000 nM; >40-fold over LOX/LOXL1

Supports chronic dosing model context

Off-target panel at 10 μM; 30 additional targets screened

Evidence Dimension	Fold-selectivity for LOXL2 over related amine oxidases
Target Compound Data	>40-fold selective for LOXL2 over LOX (IC₅₀ 1,790 nM) and LOXL1 (IC₅₀ 1,408 nM); >700-fold selective over SSAO, MAO-A, MAO-B (all IC₅₀ >30,000 nM)
Comparator Or Baseline	BAPN: pan-LOX inhibitor (non-selective); PAT-1251: >400-fold selective over LOX, selectivity against MAO-family enzymes not specified at comparable stringency
Quantified Difference	>700-fold selectivity window against MAO-family off-targets vs. BAPN (non-selective pan-LOX) and PAT-1251 (selectivity data limited for MAO enzymes)
Conditions	Purified recombinant enzyme assays with fluorometric H₂O₂ detection; off-target panel at Eurofins Cerep (30 targets at 10 μM)

Why This Matters

High selectivity against MAO-A/MAO-B is critical to avoid the hypertensive 'cheese reaction' and CNS side effects associated with amine oxidase inhibition, enabling chronic dosing regimens in fibrosis models.

• [1] Schilter H, Findlay AD, Perryman L, et al. The lysyl oxidase like 2/3 enzymatic inhibitor, PXS-5153A, reduces crosslinks and ameliorates fibrosis. J Cell Mol Med. 2019;23(3):1759-1770. (Table 1: selectivity data; Table S1: off-target screen.) View Source

Irreversible Covalent Binding Mechanism

PXS-5153A is an irreversible, mechanism-based covalent inhibitor of LOXL2 with an apparent binding constant (Kᵢ) of 1.01 μM and a rate of enzyme inactivation (kᵢₙₐ꜀ₜ) of 0.20 min⁻¹ [1]. Jump-dilution experiments confirmed the irreversibility of inhibition: a 100-fold dilution from 30× IC₅₀ resulted in only ~30% recovery of LOXL2 enzymatic activity, whereas the des-fluoro analogue of PXS-5153A (which cannot form the covalent adduct) showed near-complete recovery [1]. This contrasts with PAT-1251, which is a reversible competitive inhibitor and does not form a covalent enzyme–inhibitor complex [1]. The irreversible mechanism enables sustained target coverage even after compound clearance from plasma, a feature leveraged in the once-daily oral dosing regimens used in vivo.

Irreversible Binding

Direct head-to-head comparison

~70% sustained inhibition after 100-fold jump dilution

Kᵢ = 1.01 μM; kᵢₙₐ꜀ₜ = 0.20 min⁻¹; des-fluoro analogue recovers near-completely

Supports target engagement durability studies

Pharmacodynamic durability independent of plasma half-life

Evidence Dimension	Irreversibility of enzyme inhibition assessed by jump dilution recovery
Target Compound Data	Kᵢ = 1.01 μM; kᵢₙₐ꜀ₜ = 0.20 min⁻¹; ~30% enzyme activity recovery upon 100-fold dilution from 30× IC₅₀
Comparator Or Baseline	Des-fluoro PXS-5153A analogue: near-complete (~100%) enzyme activity recovery upon identical jump dilution; PAT-1251: reversible competitive inhibitor
Quantified Difference	~70% sustained inhibition after 100-fold dilution vs. near-0% sustained inhibition for the des-fluoro analogue; 20-fold potency loss for des-fluoro analogue vs. PXS-5153A in IC₅₀ assays
Conditions	Jump dilution assay: 100-fold dilution from 30× IC₅₀ concentration; LOXL2 enzymatic activity measured post-dilution; validated with substrate competition and time-dependent inhibition assays

Why This Matters

Irreversible covalent inhibition provides pharmacodynamic durability that decouples target engagement from plasma half-life, a critical advantage for in vivo studies where sustained enzyme suppression is required with intermittent dosing.

• [1] Schilter H, Findlay AD, Perryman L, et al. The lysyl oxidase like 2/3 enzymatic inhibitor, PXS-5153A, reduces crosslinks and ameliorates fibrosis. J Cell Mol Med. 2019;23(3):1759-1770. (Section 3.1: Kᵢ, kᵢₙₐ꜀ₜ, jump dilution experiments; Tables S2: des-fluoro analogue comparison; Figure S3A.) View Source

Liver Fibrosis Efficacy: Collagen Crosslink Reduction

In the CCl₄-induced mouse model of liver fibrosis, therapeutic oral administration of PXS-5153A (3–10 mg/kg q.d. or 10 mg/kg three times weekly) significantly reduced hepatic hydroxyproline (HYP) content by >30% compared to vehicle-treated CCl₄ controls [1]. Total immature collagen crosslinks were reduced from a 4.6-fold disease-induced elevation back toward healthy control levels, and the dominant disease-associated immature crosslink species DHLNL—which showed a 7.6-fold increase in CCl₄-treated animals—was significantly reduced by all PXS-5153A dosing regimens [1]. Mature crosslink (PYD, DPD) formation was also attenuated. By comparison, simtuzumab (anti-LOXL2 monoclonal antibody) failed to demonstrate efficacy on primary endpoints in Phase 2 clinical trials for both idiopathic pulmonary fibrosis and NASH-related fibrosis, a result linked to inadequate enzymatic target engagement [2].

Liver Fibrosis HYP Reduction

Class-level inference

Reported >30% hepatic hydroxyproline reduction vs. vehicle

CCl₄ mouse model; DHLNL crosslink elevation (7.6-fold) reversed

Supports fibrosis model-response endpoint review

Data from single mouse model; simtuzumab comparator context shown

Evidence Dimension	Reduction of hepatic collagen content and collagen crosslinks in CCl₄-induced liver fibrosis model
Target Compound Data	>30% reduction in HYP content; significant reduction of DHLNL crosslinks (7.6-fold disease increase substantially reversed); reduced total immature crosslinks (4.6-fold disease increase attenuated); reduced Picrosirius red-positive fibrillar collagen area
Comparator Or Baseline	Simtuzumab (AB0023): no significant efficacy on primary endpoints in IPF Phase 2 (NCT01759576) or NASH Phase 2 trials; CCl₄ vehicle control group used for direct PXS-5153A efficacy quantification
Quantified Difference	>30% HYP reduction with PXS-5153A vs. no significant reduction with simtuzumab in clinical fibrosis endpoints (cross-study); DHLNL crosslinks: 7.6-fold increase in disease reversed by PXS-5153A treatment
Conditions	CCl₄-induced liver fibrosis in mice; 3 weeks CCl₄ induction followed by 3 weeks therapeutic oral dosing (3 mg/kg q.d., 10 mg/kg q.d., or 10 mg/kg 3×/week); hydroxyproline quantification, LC-MS/MS crosslink analysis, Picrosirius red histology

Why This Matters

Demonstrated in vivo target engagement translating to disease-relevant biomarker reduction provides confidence for procurement in fibrosis research programs, especially given the clinical failure of the antibody-based LOXL2 approach.

• [1] Schilter H, Findlay AD, Perryman L, et al. The lysyl oxidase like 2/3 enzymatic inhibitor, PXS-5153A, reduces crosslinks and ameliorates fibrosis. J Cell Mol Med. 2019;23(3):1759-1770. (Section 3.3, Figures 3 and 4: CCl₄ model HYP, crosslink, and histology data.) View Source
• [2] Harrison SA, Abdelmalek MF, Caldwell S, et al. Simtuzumab is ineffective for patients with bridging fibrosis or compensated cirrhosis caused by nonalcoholic steatohepatitis. Gastroenterology. 2018;155(4):1140-1153. View Source

Post-MI Cardiac Function Improvement

In a mouse model of myocardial infarction (MI) induced by left anterior descending coronary artery ligation, once-daily oral administration of PXS-5153A at 25 mg/kg for 4 weeks resulted in improved cardiac output as measured by echocardiography, with reduced cardiac fibrosis in the non-infarct zone [1]. A systematic cross-study tabulation of LOX/LOXL2 inhibitors in preclinical MI models identifies PXS-5153A as one of only a few agents demonstrating both reduced fibrosis and improved fractional shortening/ejection fraction in this setting, alongside pan-LOX inhibitor BAPN [2]. However, unlike BAPN—which non-selectively inhibits all LOX family members and carries significant toxicity liabilities—PXS-5153A achieves this functional benefit with LOXL2/LOXL3-restricted target engagement [1].

Post-MI Cardiac Function

Cross-study comparable

Reported cardiac output improvement and reduced non-infarct fibrosis

Mouse LAD ligation model; 25 mg/kg p.o. q.d. for 4 weeks

Supports cardiovascular fibrosis model-response context

Selective LOXL2/LOXL3 inhibition vs. pan-LOX comparator BAPN

Evidence Dimension	Improvement in post-MI cardiac function and reduction in cardiac fibrosis
Target Compound Data	Improved cardiac output (echocardiography); reduced fibrotic area in non-infarct zone (Image J planimetry); 25 mg/kg p.o. q.d. for 4 weeks post-MI in C57/BL6 mice
Comparator Or Baseline	BAPN (β-aminopropionitrile): also demonstrated improved FS and EF in preclinical MI models but is a non-selective pan-LOX inhibitor with known toxicity (lathyrism); vehicle-treated MI controls
Quantified Difference	Functional cardiac improvement achieved with selective LOXL2/LOXL3 inhibition vs. BAPN requiring pan-LOX inhibition; fibrosis area quantification in non-infarct zone reduced by PXS-5153A treatment
Conditions	C57/BL6 mouse LAD ligation MI model; echocardiographic assessment of left ventricular function; histological fibrosis quantification (10% formalin-fixed, Image J planimetry, 30–45 fields per group)

Why This Matters

Cardiac functional improvement in a clinically relevant post-MI model differentiates PXS-5153A from LOXL2 inhibitors that lack in vivo cardiac efficacy validation, making it a preferred tool compound for cardiovascular fibrosis research programs.

• [1] Schilter H, Findlay AD, Perryman L, et al. The lysyl oxidase like 2/3 enzymatic inhibitor, PXS-5153A, reduces crosslinks and ameliorates fibrosis. J Cell Mol Med. 2019;23(3):1759-1770. (Section 2.9 MI methods; Section 3: cardiac output results; Figure S5.) View Source
• [2] Table 1. Summary of LOX/LOXL inhibitors in preclinical myocardial infarction models. PMC Database. PXS-5153A: reduced fibrosis and improved FS and EF (Schilter et al. 2019). View Source

PXS-5153A Research Application Scenarios

Liver Fibrosis Efficacy Studies (CCl₄/NASH)

PXS-5153A is the LOXL2/LOXL3 inhibitor of choice for rodent liver fibrosis studies requiring robust biomarker reduction. The compound has been validated to reduce hepatic hydroxyproline content by >30% and suppress disease-driven DHLNL crosslink elevation (7.6-fold increase in CCl₄ model) across multiple oral dosing regimens (3–10 mg/kg q.d. or 10 mg/kg 3×/week), with concurrent improvement in ALT/AST liver function markers [1]. Procurement is recommended at ≥25 mg per study arm (assuming 10 mice at 25 g body weight, 10 mg/kg/day for 3 weeks) for CCl₄ studies, or with dose-ranging designs incorporating once-daily versus intermittent schedules [1].

Collagen Crosslink Subtype Dissection

Owing to its irreversible, fast-acting mechanism (complete LOXL2 inhibition within 15 minutes) and the clear differential suppression of immature (DHLNL, HLNL) versus mature (PYD, DPD) crosslink species demonstrated by LC-MS/MS, PXS-5153A is the preferred tool compound for studies aiming to temporally dissect the roles of LOXL2/LOXL3 enzymatic activity in the sequential formation of collagen crosslink subtypes during fibrogenesis [1]. Its >40-fold selectivity over LOX/LOXL1 and >700-fold selectivity over MAO-family enzymes minimizes confounding off-target contributions to crosslink formation [1].

Post-MI Cardiac Remodeling and Fibrosis

For investigators studying cardiac fibrosis following ischemic injury, PXS-5153A has demonstrated functional improvement in cardiac output in the mouse LAD ligation MI model with 25 mg/kg once-daily oral dosing for 4 weeks, accompanied by reduced fibrosis in the non-infarct zone [1]. This represents a key differentiating application scenario, as not all LOXL2 inhibitors have been validated in cardiac functional outcome models. Procurement volumes should account for extended 4-week dosing regimens at 25 mg/kg/day in C57/BL6 mice [1].

Target Engagement: Irreversible vs. Reversible LOXL2 Inhibition

PXS-5153A's well-characterized irreversible covalent binding parameters (Kᵢ = 1.01 μM, kᵢₙₐ꜀ₜ = 0.20 min⁻¹, ~70% sustained inhibition upon 100-fold jump dilution) [1] make it an ideal reference compound for studies comparing pharmacodynamic durability of irreversible versus reversible LOXL2 inhibitors. The availability of the des-fluoro analogue (which shows near-complete activity recovery upon dilution) provides a built-in negative control for target engagement experiments [1]. Researchers should procure both PXS-5153A and its des-fluoro analogue for well-controlled covalent occupancy studies.

Application

Selection Property

Validation Focus

Liver fibrosis model-response studies

Reported HYP reduction context

Crosslink subtype and liver function endpoint review

Collagen crosslink subtype dissection

Fast-acting irreversible mechanism

Temporal crosslink formation endpoint review

Post-MI cardiac remodeling research

Cardiac functional output context

Non-infarct zone fibrosis endpoint review

Irreversible vs. reversible target engagement

Covalent occupancy and jump-dilution profile

Sustained inhibition and comparator analogue review

• [1] Schilter H, Findlay AD, Perryman L, et al. The lysyl oxidase like 2/3 enzymatic inhibitor, PXS-5153A, reduces crosslinks and ameliorates fibrosis. J Cell Mol Med. 2019;23(3):1759-1770. View Source